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For Researchers, Scientists, and Drug Development Professionals

The Attana Cell 250 is a third-generation analytical instrument that provides real-time, label-free

analysis of molecular interactions. This system is built upon Quartz Crystal Microbalance

(QCM) technology, enabling the detailed characterization of interactions between proteins,

antibodies, viruses, and cells.[1] Its ability to perform cell-based assays under conditions that

mimic the physiological environment makes it a valuable tool in drug discovery and

development, offering insights into the kinetics and affinity of biomolecular interactions.[2][3]

Core Technology: Quartz Crystal Microbalance
(QCM)
The fundamental principle of the Attana Cell 250 lies in its use of a quartz crystal microbalance.

This technology utilizes a thin quartz crystal that oscillates at a specific resonance frequency.[4]

When molecules bind to the sensor surface, the total mass on the crystal increases, leading to

a decrease in the resonance frequency. This change in frequency is directly proportional to the

added mass, allowing for the real-time monitoring of binding and dissociation events without

the need for fluorescent or radioactive labels.[4]

The Attana system's continuous-flow design ensures a constant supply of sample over the

sensor surface, which is crucial for accurate kinetic measurements.[5] This approach allows for

the determination of key kinetic parameters such as the association rate constant (kₐ), the
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dissociation rate constant (kₑ), and the equilibrium dissociation constant (Kₑ), which is a

measure of binding affinity.

Attana Cell 250 System Specifications
The Attana Cell 250 introduces significant enhancements over its predecessor, the Attana Cell

200. A key feature is the fully integrated PRIMARIZ robotic autosampler, which provides a

threefold increase in sample capacity and enables unattended operation.[6][7] This automation,

combined with quicker and easier calibration and faster, quieter operation, improves overall

user experience and throughput.[6]

Feature Specification

Technology
Label-free Quartz Crystal Microbalance (QCM)

[5]

Sample Handling Fully integrated robotic autosampler[6][7]

Sample Capacity
3 times the capacity of the Attana Cell 200

system[6]

Operation Faster and quieter than previous models[6]

Calibration Quicker and easier calibration process[6]

Assay Types
Cell-based, biochemical, crude and sera-based

assays[6]

Key Applications in Drug Development
The Attana Cell 250 system is a versatile platform with a wide range of applications in the life

sciences, particularly in the field of drug development. Its ability to work with various sample

types, from purified proteins to whole cells, allows for a comprehensive analysis of drug

candidates.
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Application Description

Kinetic and Affinity Characterization

Determination of binding and dissociation rates

(kₐ, kₑ) and affinity (Kₑ) of drug candidates to

their targets.[3]

Antibody-Cell Interactions

Characterizing the binding of therapeutic

antibodies to cell surface receptors in a

physiologically relevant context.[3]

Virus-Cell Binding Assays

Studying the interaction between viruses and

host cells, crucial for the development of

antiviral therapies and vaccines. The Cell 250 is

a key component of Attana's Virus Analytics

(AVA) platform.[6]

GPCR Signaling Analysis

Investigating ligand binding to G-protein coupled

receptors (GPCRs) on the cell surface, a major

class of drug targets.[4]

Crude Sample Analysis

The system's robustness allows for the analysis

of complex samples like cell lysates and serum,

reducing the need for extensive sample

purification.[8]

Experimental Workflows and Protocols
The following sections provide an overview of the general workflows for key experiments

performed on the Attana Cell 250 system.

Experimental Workflow: General Principles
A typical experiment on the Attana Cell 250 involves the immobilization of a ligand (e.g., cells,

proteins) onto the sensor chip surface, followed by the injection of an analyte (e.g., drug

candidate, antibody) in a continuous flow. The change in resonance frequency is monitored in

real-time to generate a sensorgram, which plots the response (frequency change) over time.
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Caption: General experimental workflow for the Attana Cell 250 system.
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Protocol: Cell Immobilization on Attana Biosensor Chips
A key advantage of the Attana system is its ability to perform assays with living cells. The

following is a generalized protocol for immobilizing adherent cells onto an Attana sensor chip.

Sensor Chip Preparation:

Select a sensor chip with a surface chemistry appropriate for cell attachment (e.g., LNB

Carboxyl surface for amine coupling of adhesion-promoting molecules).

Activate the sensor surface according to the manufacturer's instructions, typically involving

treatment with EDC/NHS for carboxyl surfaces.

Coat the activated surface with an adhesion-promoting protein such as fibronectin or

collagen by injecting the protein solution over the chip.

Deactivate any remaining active groups on the surface.

Cell Seeding:

Prepare a single-cell suspension of the desired cell line at an appropriate concentration.

Introduce the cell suspension into the flow cell and allow the cells to sediment and adhere

to the functionalized sensor surface.

Monitor cell attachment and spreading using a microscope.

Once a suitable cell monolayer is formed, the chip is ready for interaction analysis.

Protocol: Antibody-Cell Interaction Analysis
This protocol outlines the steps for analyzing the binding of a monoclonal antibody (mAb) to its

target receptor on immobilized cells.

System Priming: Prime the Attana Cell 250 system with the appropriate running buffer (e.g.,

cell culture medium without serum) to ensure a stable baseline.
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Cell Immobilization: Immobilize the target cells on the sensor chip as described in the

previous protocol.

Baseline Establishment: Flow the running buffer over the immobilized cells until a stable

baseline is achieved.

Association Phase: Inject a series of concentrations of the mAb over the cell surface. The

binding of the mAb to its receptor will cause a decrease in the resonance frequency.

Dissociation Phase: After the injection of the mAb, switch back to the running buffer flow. The

dissociation of the mAb from the cells will be observed as an increase in the resonance

frequency.

Regeneration (Optional): If the interaction is of high affinity, a regeneration step using a low

pH buffer or a high salt concentration may be necessary to remove all bound mAb before the

next injection.

Data Analysis: The resulting sensorgrams are analyzed using the Attana evaluation software.

By fitting the data to a suitable binding model (e.g., 1:1 Langmuir binding), the association

rate (kₐ), dissociation rate (kₑ), and affinity (Kₑ) can be determined.

Analysis of Cell Signaling Pathways
The Attana Cell 250 system can be utilized to study the initial binding events of signaling

pathways, such as those mediated by G-protein coupled receptors (GPCRs) and Epidermal

Growth Factor Receptor (EGFR).

GPCR Signaling Pathway
GPCRs are a large family of transmembrane receptors that play a crucial role in cellular

signaling.[9] The binding of a ligand to a GPCR initiates a conformational change in the

receptor, leading to the activation of intracellular G-proteins and downstream signaling

cascades.[10] The Attana Cell 250 can directly measure the binding of ligands (agonists or

antagonists) to GPCRs expressed on the surface of immobilized cells.
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Caption: GPCR signaling pathway initiation measured by the Attana system.

EGFR Signaling Pathway
The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that, upon binding

to its ligand (e.g., EGF), dimerizes and becomes autophosphorylated, initiating multiple

downstream signaling pathways that regulate cell proliferation, survival, and differentiation.[11]

[12] The Attana Cell 250 can be used to characterize the binding kinetics of EGF or therapeutic

antibodies to EGFR expressed on cancer cell lines.
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Caption: EGFR signaling initiation measured by the Attana system.

Conclusion
The Attana Cell 250 system, with its foundation in label-free QCM technology and its advanced

automation features, offers a powerful platform for the detailed investigation of biomolecular

interactions in a biologically relevant context. For researchers and scientists in drug

development, it provides crucial data on the kinetics and affinity of drug candidates, enabling

more informed decisions in the preclinical phase. The ability to perform real-time analysis on

living cells bridges the gap between traditional biochemical assays and in vivo studies,

ultimately contributing to a more efficient and successful drug discovery pipeline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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